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Compound of Interest

Compound Name:
1-(3-Fluorophenyl)-3-

methylpiperazine

CAS No.: 1250098-88-4

Cat. No.: B1445137

Get Quote

Executive Summary
1-(3-Fluorophenyl)-3-methylpiperazine (CAS: 1250098-88-4) is a chiral, nitrogen-containing

heterocycle belonging to the phenylpiperazine class.[1] Structurally, it consists of a piperazine

ring substituted at the N1 position with a 3-fluorophenyl group and at the C3 carbon with a

methyl group.[2]

It serves as a critical intermediate in the synthesis of serotonergic modulators, antipsychotics,

and antidepressants. The introduction of the C3-methyl group breaks the symmetry of the

piperazine ring, creating a stereocenter that significantly influences receptor binding affinity and

metabolic stability compared to its non-methylated analog, 1-(3-fluorophenyl)piperazine

(mFPP).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
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Property Detail

IUPAC Name 1-(3-Fluorophenyl)-3-methylpiperazine

Common Synonyms
3-Methyl-1-(m-fluorophenyl)piperazine; 1-(3-

Fluoro-phenyl)-3-methyl-piperazine

CAS Number (Racemic) 1250098-88-4

CAS Number (R-isomer) 2708343-03-5

CAS Number (S-isomer) 2708341-31-3

Molecular Formula C₁₁H₁₅FN₂

SMILES CC1CN(CCN1)C2=CC=CC(=C2)F

Physicochemical Properties
Note: Values marked with () are predicted based on structure-activity relationships (SAR) of

close analogs like mFPP and TFMPP due to the proprietary nature of specific batch data.*

Parameter Value / Range Context

Molecular Weight 194.25 g/mol Monoisotopic mass: 194.12

Physical State
Viscous Oil or Low-Melting

Solid

Typically isolated as an HCl or

fumarate salt for stability.[1]

Boiling Point ~280–290 °C (760 mmHg)
Predicted; typically distilled

under high vacuum.

Solubility DMSO, Methanol, DCM
High solubility in polar organic

solvents.

pKa (Calc) ~8.8 (Secondary Amine)

The N4 nitrogen is basic; N1 is

less basic due to aniline-like

conjugation.

LogP ~2.1
Lipophilic enough for CNS

penetration.
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Synthetic Methodologies
The synthesis of 1-(3-Fluorophenyl)-3-methylpiperazine requires regioselective control to

ensure the phenyl group attaches to the correct nitrogen, positioning the methyl group at C3

relative to the N-aryl bond.

The "Gold Standard" Route: Buchwald-Hartwig
Amination
This method is preferred for research and scale-up due to its high regioselectivity. It utilizes

commercially available 2-methylpiperazine and 1-bromo-3-fluorobenzene.

Mechanism: The reaction exploits steric hindrance. In 2-methylpiperazine, the N1 nitrogen is

sterically hindered by the adjacent methyl group. The N4 nitrogen is less hindered and more

nucleophilic, reacting preferentially with the aryl halide. Upon arylation at N4, IUPAC numbering

resets, designating the arylated nitrogen as position 1. Consequently, the methyl group ends up

at position 3.

Protocol:

Reagents: 1-Bromo-3-fluorobenzene (1.0 eq), 2-Methylpiperazine (1.2 eq), Pd₂(dba)₃ (cat.),

BINAP (cat.), NaOtBu (base).

Solvent: Toluene or 1,4-Dioxane (anhydrous).

Conditions: Reflux under Argon atmosphere for 12–16 hours.

Workup: Filter through Celite, concentrate, and purify via flash column chromatography

(DCM/MeOH).

Visualization of Synthesis Pathway
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Caption: Regioselective synthesis via Buchwald-Hartwig coupling. The sterically unhindered

nitrogen of 2-methylpiperazine reacts to yield the 3-methyl isomer.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures are

diagnostic.

Proton NMR (¹H-NMR) in CDCl₃[8]
Aromatic Region (6.5 – 7.3 ppm): Four distinct signals corresponding to the 3-substituted

phenyl ring. Look for the multiplet pattern characteristic of meta-substitution.

Piperazine Ring (2.5 – 3.5 ppm): A complex set of multiplets due to the chiral center.

The proton at C3 (chiral center) will appear as a distinct multiplet.

The protons at C2, C5, and C6 will show geminal and vicinal coupling.

Methyl Group (1.0 – 1.2 ppm): A clean doublet (J ≈ 6.5 Hz) integrating to 3 protons. This is

the definitive confirmation of the methyl analog over the unsubstituted parent.

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Molecular Ion: [M+H]⁺ = 195.12.

Fragmentation: Common fragments include loss of the methyl group or cleavage of the

piperazine ring.

Pharmacological Implications & Safety
Structure-Activity Relationship (SAR)
This molecule is a "privileged scaffold" in neuroscience.
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Serotonin Receptors (5-HT): Phenylpiperazines are known non-selective 5-HT

agonists/antagonists. The addition of the 3-fluorine atom generally increases metabolic

stability (blocking hydroxylation) and enhances lipophilicity.

Chirality Effect: The 3-methyl group introduces chirality.

(S)-isomer often exhibits higher affinity for 5-HT2C receptors.

(R)-isomer may show selectivity for 5-HT2A or 5-HT1A subtypes.

Note: The methyl group also reduces MAO (Monoamine Oxidase) degradation compared

to the non-methylated analog.

Safety & Handling (MSDS Summary)
GHS Classification: Warning.

Hazards:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.[4]

Handling: Use in a fume hood. Wear nitrile gloves and safety glasses. As a fluorinated

amine, it may possess CNS activity; avoid inhalation of dust/vapors.

Biological Pathway Map
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Caption: Predicted pharmacodynamic profile based on phenylpiperazine SAR. The 3-methyl

group enhances metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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